Cas no 28173-62-8 (2-(1-Adamantyl)oxirane)

• Product Name: 2-(1-Adamantyl)oxirane
• CAS No: 28173-62-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD02683839
• CID: 1076654
• Update Time: 2025-08-05

2-(1-Adamantyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1-Adamantyl)oxirane

• MDL： MFCD02683839
• Inchi： 1S/C12H18O/c1-8-2-10-3-9(1)5-12(4-8,6-10)11-7-13-11/h8-11H,1-7H2
• InChI Key： PQZLOWONDMXBIN-UHFFFAOYSA-N
• SMILES： O1CC1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 12.53000
• LogP: 2.60160

2-(1-Adamantyl)oxirane Security Information

• HazardClass：IRRITANT

Additional information on 2-(1-Adamantyl)oxirane

Introduction to 2-(1-Adamantyl)oxirane (CAS No. 28173-62-8)

2-(1-Adamantyl)oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 28173-62-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a bulky adamantyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's structure combines the stability of the adamantane core with the reactivity of the epoxide functional group, making it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The adamantyl moiety, known for its rigid and lipophilic nature, enhances the solubility and metabolic stability of molecules to which it is attached. This characteristic is particularly valuable in pharmaceutical applications where poor solubility or rapid metabolic degradation can limit the efficacy of a drug. In contrast, the epoxy group (oxirane ring) in 2-(1-Adamantyl)oxirane provides a reactive site for various chemical transformations, including nucleophilic ring opening reactions. These reactions are fundamental in the synthesis of more complex molecules, such as peptidomimetics and other bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the utility of oxirane derivatives in drug design. The strained ring structure of epoxides facilitates facile reactions with nucleophiles, allowing for the efficient construction of carbon-carbon bonds. This reactivity has been exploited in the development of novel therapeutic agents targeting various biological pathways. For instance, studies have demonstrated that oxirane-containing compounds can exhibit inhibitory effects on enzymes involved in cancer progression or infectious diseases. The incorporation of the adamantyl group into these molecules often improves their pharmacokinetic properties, such as bioavailability and tissue distribution.

In particular, 2-(1-Adamantyl)oxirane has been investigated as a building block for designing small-molecule inhibitors. Researchers have leveraged its structural features to develop compounds that interact with specific protein targets. The adamantyl group's steric bulk can be used to optimize binding interactions by filling hydrophobic pockets or reducing unwanted off-target effects. Meanwhile, the epoxy group serves as a handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

One area where 2-(1-Adamantyl)oxirane shows promise is in the synthesis of antiviral agents. The oxirane ring can be opened under controlled conditions to introduce specific functional groups that mimic natural substrates or disrupt viral replication mechanisms. Preliminary studies have suggested that derivatives of this compound may interfere with key steps in viral entry or assembly, offering a potential therapeutic strategy against emerging pathogens. The stability provided by the adamantyl group ensures that these compounds remain intact during biological processes, enhancing their efficacy.

The compound's potential extends beyond pharmaceutical applications to materials science and polymer chemistry. The rigid structure of adamantane derivatives contributes to enhanced thermal stability and mechanical strength when incorporated into polymers or coatings. Researchers are exploring 2-(1-Adamantyl)oxirane as a monomer or crosslinking agent to develop advanced materials with tailored properties. These materials could find applications in electronics, aerospace, or biomedical devices where high performance and durability are essential.

From a synthetic chemistry perspective, 2-(1-Adamantyl)oxirane serves as an excellent precursor for accessing more complex structures. Its unique reactivity allows chemists to construct intricate molecular frameworks with precision. Techniques such as transition-metal-catalyzed reactions or photochemical activation have been employed to functionalize this compound efficiently. These methodologies are crucial for producing libraries of diverse compounds for drug discovery efforts.

The safety profile of 2-(1-Adamantyl)oxirane is another important consideration in its application. While preliminary studies suggest that it exhibits moderate reactivity under standard conditions, further research is needed to fully characterize its toxicological properties. As with any chemical used in research or industrial settings, proper handling procedures should be followed to ensure worker safety and environmental protection.

In conclusion, 2-(1-Adamantyl)oxirane (CAS No. 28173-62-8) is a multifaceted compound with significant potential across multiple disciplines. Its combination of structural rigidity from the adamantyl group and reactivity from the epoxy moiety makes it a valuable tool in pharmaceutical research, materials science, and synthetic chemistry. Ongoing studies continue to uncover new applications for this versatile molecule, reinforcing its importance as a building block for innovative solutions.